Cas no 886923-34-8 (ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate)

• Product Name: ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate
• CAS No: 886923-34-8
• MF: C₂₁H₂₄N₂O₆S₂
• MW: 464.555063247681
• CID: 5476850
• Update Time: 2025-11-06

ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-acetyl-2-[(2-ethylsulfonylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

• Inchi： 1S/C21H24N2O6S2/c1-4-29-21(26)18-14-10-11-23(13(3)24)12-16(14)30-20(18)22-19(25)15-8-6-7-9-17(15)31(27,28)5-2/h6-9H,4-5,10-12H2,1-3H3,(H,22,25)
• InChI Key： QCIPBHGYHOQZCS-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(=O)C3=CC=CC=C3S(CC)(=O)=O)SC1=2

Additional information on ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate

Professional Introduction to Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate (CAS No. 886923-34-8)

Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate, identified by its CAS number 886923-34-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural complexity and biological activity, making it a subject of intense research interest.

The molecular structure of Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate incorporates several key functional groups that contribute to its pharmacological properties. The presence of an acetyl group at the 6-position and an ethanesulfonyl group at the 2-position of the benzamide moiety enhances its potential as a bioactive molecule. Additionally, the thieno[2,3-c]pyridine core provides a rigid scaffold that can be exploited for designing molecules with improved binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that derivatives of Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate may exhibit potent effects on various biological targets. For instance, preliminary in silico studies have indicated that this compound could interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents.

The benzamide moiety in the structure is particularly noteworthy due to its well-documented role in medicinal chemistry. Benzamides are known for their ability to modulate the activity of enzymes such as cyclooxygenases (COX) and matrix metalloproteinases (MMPs), which are key players in processes like inflammation and pain perception. By incorporating an acetyl group into this framework, researchers aim to enhance the metabolic stability and bioavailability of the compound while maintaining its biological efficacy.

The thieno[2,3-c]pyridine scaffold is another critical feature that contributes to the unique properties of Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate. This heterocyclic system has been extensively studied for its potential applications in drug discovery. Its aromatic nature allows for favorable interactions with biological targets through π-stacking and hydrophobic effects. Moreover, the presence of multiple chiral centers in the molecule provides opportunities for developing enantiomerically pure derivatives with enhanced pharmacological profiles.

In vitro studies have begun to unravel the pharmacological potential of Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate. Initial experiments have shown that this compound exhibits moderate inhibition against certain enzymes associated with neurodegenerative diseases. The benzamide and thieno[2,3-c]pyridine components are believed to be responsible for these effects by interfering with pathological pathways that lead to neuronal damage. These findings are particularly exciting given the growing burden of neurodegenerative disorders worldwide.

The ethanesulfonyl group at the 2-position of the benzamide moiety is another important structural feature that influences the biological activity of this compound. Sulfonyl groups are known to enhance binding interactions by increasing hydrogen bonding capabilities and improving solubility in aqueous environments. This property makes Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate a promising candidate for further development as a lead compound in drug discovery efforts.

Recent research has also highlighted the importance of optimizing synthetic routes to produce high-purity derivatives of this compound efficiently. Advances in green chemistry principles have enabled researchers to develop more sustainable methods for synthesizing complex molecules like Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate. These methods not only reduce environmental impact but also improve yield and scalability for industrial applications.

The future prospects for Ethyl 6-acetyl-2-2-(ethanesulfonyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylate are bright given its unique structural features and promising preclinical data. Further studies are needed to fully elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating these findings into clinical applications that benefit patients worldwide.